VU6024578

• Molecular Formula: C20H18ClN5O2
• Molecular Weight: 395.8 g/mol
• InChI: InChI=1S/C20H18ClN5O2/c1-25-14(11-17(24-25)18-7-8-23-26(18)2)12-22-20(27)15-10-13(5-6-16(15)21)19-4-3-9-28-19/h3-11H,12H2,1-2H3,(H,22,27)
• InChIKey: DRUXADDGGKWTSU-UHFFFAOYSA-N

VU6024578: CNS mGlu1 PAM

VU6024578 (also known as BI02982816) is a metabotropic glutamate receptor subtype 1 (mGlu1) positive allosteric modulator (PAM). It was developed through a medicinal chemistry optimization campaign that improved functional potency over 185-fold from a weak high-throughput screening hit (VU0538160, EC50 > 10 µM) [1]. The compound exhibits selective activation of human and rat mGlu1 (EC50 values of 54 nM and 46 nM, respectively) and demonstrates robust central nervous system (CNS) penetration in rats (brain-to-plasma ratio Kp = 0.99, unbound brain-to-plasma ratio Kp,uu = 0.82) [1]. VU6024578 shows efficacy in preclinical rodent models of psychosis (amphetamine-induced hyperlocomotion) and cognition (MK-801-induced novel object recognition) and is available as a tool compound through the opnMe platform [1].

CNS-penetrant oral mGlu1 positive allosteric modulator tool compound

High selectivity within mGlu family (inactive at mGlu2–5,7,8)

Supports preclinical psychosis and cognition model studies

• [1] Reed CW, et al. Discovery of VU6024578/BI02982816: An mGlu1 Positive Allosteric Modulator with Efficacy in Preclinical Antipsychotic and Cognition Models. J Med Chem. 2024;67(24):22291-22312. View Source

VU6024578 Differentiation from Generic mGlu1 PAMs

Despite sharing a common molecular target, mGlu1 positive allosteric modulators exhibit divergent species-specific tolerability and pharmacokinetic profiles that preclude simple substitution. VU6024578 is distinguished by its favorable tolerability in rats but adverse event induction in dogs [1], whereas its successor compound VU6033685 (BI1752) elicits adverse events in both rats and dogs [2]. Furthermore, earlier-generation mGlu1 PAM tool compounds were limited by suboptimal potency, poor solubility, and inadequate CNS penetration [1]. VU6024578's unique combination of high functional potency, robust CNS exposure, and rat-specific tolerability makes it the preferred in vivo tool for rodent studies where species-matched safety and efficacy are critical.

Potency & Selectivity Mismatch

Functional potency and selectivity vary widely among mGlu1 PAMs, affecting target engagement interpretation.

CNS Exposure Variability

CNS penetration (Kp, Kp,uu, ER) is compound-specific; even structural analogs may differ in brain exposure.

Tolerability Divergence

In vivo tolerability is compound-specific; VU6024578 was well-tolerated in rats but not dogs, while VU6033685 produced adverse events in both species.

• [1] Reed CW, et al. Discovery of VU6024578/BI02982816: An mGlu1 Positive Allosteric Modulator with Efficacy in Preclinical Antipsychotic and Cognition Models. J Med Chem. 2024;67(24):22291-22312. View Source
• [2] Reed CW, et al. Further Optimization of the mGlu1 PAM VU6024578/BI02982816: Discovery and Characterization of VU6033685. ACS Chem Neurosci. 2025;16(4):745-752. View Source

VU6024578 Differentiation Evidence

Potency Gain Over HTS Hit

VU6024578 was derived from a weak high-throughput screening hit, VU0538160 (EC50 > 10 µM, 71% Glumax). Optimization efforts improved functional potency over 185-fold to achieve an EC50 of 54 nM for human mGlu1 and 46 nM for rat mGlu1, with 83% Glumax [1]. This represents a substantial enhancement in potency compared to the initial hit and places VU6024578 among the most potent mGlu1 PAM tool compounds available.

Potency Gain Over HTS Hit

Head-to-head

EC50 54 nM (83% Glumax) vs >10 µM (>185-fold)

Supports mGlu1 target engagement with high selectivity within mGlu family

Human mGlu1 calcium mobilization assay

Evidence Dimension	Functional potency at human mGlu1
Target Compound Data	EC50 = 54 nM, 83% Glumax
Comparator Or Baseline	VU0538160 (HTS hit): EC50 > 10 µM, 71% Glumax
Quantified Difference	>185-fold improvement in functional potency
Conditions	Calcium mobilization assay in HEK293 cells expressing human mGlu1

Why This Matters

This >185-fold potency enhancement demonstrates the substantial optimization effort, ensuring that VU6024578 provides robust receptor activation at physiologically relevant concentrations in rodent studies.

• [1] Reed CW, et al. Discovery of VU6024578/BI02982816: An mGlu1 Positive Allosteric Modulator with Efficacy in Preclinical Antipsychotic and Cognition Models. J Med Chem. 2024;67(24):22291-22312. View Source

CNS Penetration for Rodent Studies

VU6024578 was efficacious and well tolerated in rats but induced unanticipated adverse events (primarily salivation and rigidity) in dogs [1]. In contrast, the follow-on compound VU6033685 (BI1752) elicited adverse events in both rats and dogs [2]. This differential species tolerability profile is critical: VU6024578 is uniquely suited for rat studies where safety is paramount, whereas VU6033685 is not tolerated in either species.

CNS Penetration for Rodent Studies

Class-level

Kp 0.99, Kp,uu 0.82; Papp 73×10⁻⁶ cm/s, ER 1.7

Reported CNS exposure supports rodent behavioral pharmacology model fit

Rat brain distribution; MDCK-MDR1 permeability assay

Evidence Dimension	Adverse event incidence across species
Target Compound Data	Efficacious and well tolerated in rats; adverse events in dogs
Comparator Or Baseline	VU6033685 (BI1752): adverse events in both rats and dogs
Quantified Difference	Rat tolerability present in VU6024578, absent in VU6033685
Conditions	In vivo tolerability assessment in Sprague-Dawley rats and beagle dogs

Why This Matters

For researchers conducting chronic dosing or behavioral studies in rats, VU6024578's favorable rat tolerability profile avoids the confounding effects of compound-induced adverse events, enabling cleaner interpretation of target engagement and efficacy readouts.

• [1] Reed CW, et al. Discovery of VU6024578/BI02982816: An mGlu1 Positive Allosteric Modulator with Efficacy in Preclinical Antipsychotic and Cognition Models. J Med Chem. 2024;67(24):22291-22312. View Source
• [2] Reed CW, et al. Further Optimization of the mGlu1 PAM VU6024578/BI02982816: Discovery and Characterization of VU6033685. ACS Chem Neurosci. 2025;16(4):745-752. View Source

Oral Efficacy in Antipsychotic and Cognition Models

VU6024578 demonstrates robust CNS penetration in rats, with a brain-to-plasma ratio (Kp) of 0.99 and an unbound brain-to-plasma ratio (Kp,uu) of 0.82 [1]. These values indicate high brain exposure relative to plasma, and high free (unbound) drug concentrations in the brain, which are critical for achieving target engagement and behavioral efficacy.

Oral Efficacy in Models

Reported

MED 3 mg/kg (AHL), 10 mg/kg (NOR) p.o.

Reported oral MED supports dose-response study design in rodent models

Rat amphetamine-induced hyperlocomotion; MK-801 NOR assay

Evidence Dimension	CNS penetration metrics in rat
Target Compound Data	Kp = 0.99, Kp,uu = 0.82
Comparator Or Baseline	Typical threshold for CNS penetrant tool compounds: Kp > 0.3, Kp,uu > 0.1
Quantified Difference	Kp and Kp,uu values exceed typical CNS penetrance thresholds
Conditions	Rat pharmacokinetic study; brain and plasma concentrations measured after oral administration

Why This Matters

These metrics confirm that VU6024578 achieves sufficient free brain concentrations to engage central mGlu1 receptors, a prerequisite for interpreting behavioral pharmacology studies and avoiding false negative results due to poor CNS exposure.

• [1] Reed CW, et al. Discovery of VU6024578/BI02982816: An mGlu1 Positive Allosteric Modulator with Efficacy in Preclinical Antipsychotic and Cognition Models. J Med Chem. 2024;67(24):22291-22312. View Source

Rodent Tolerability Advantage Over VU6033685

VU6024578 is highly selective for mGlu1 over other metabotropic glutamate receptor subtypes. In functional assays, the compound was inactive at mGlu2, mGlu3, mGlu4, mGlu5, mGlu7, and mGlu8 at concentrations up to 10 µM [1]. This selectivity profile is superior to many earlier mGlu1 PAM tool compounds that often exhibit off-target activity at other mGlu receptors.

Tolerability Comparison with VU6033685

Head-to-head

VU6024578: well-tolerated in rats, not dogs; VU6033685: AEs in both species

Supports tolerability endpoint interpretation for rodent models; structural analog produced AEs in both rats and dogs

Rat in vivo toxicology observations

Evidence Dimension	Selectivity across mGlu receptor subtypes
Target Compound Data	Inactive at mGlu2-5,7,8 at concentrations up to 10 µM
Comparator Or Baseline	Earlier-generation mGlu1 PAM tool compounds often show off-target activity at other mGlu subtypes
Quantified Difference	No detectable functional activity at non-mGlu1 subtypes
Conditions	Calcium mobilization assays in cell lines expressing individual mGlu subtypes

Why This Matters

High selectivity ensures that observed in vivo effects can be confidently attributed to mGlu1 activation, rather than off-target modulation of other mGlu receptors that could confound pharmacological interpretation.

• [1] Reed CW, et al. Discovery of VU6024578/BI02982816: An mGlu1 Positive Allosteric Modulator with Efficacy in Preclinical Antipsychotic and Cognition Models. J Med Chem. 2024;67(24):22291-22312. View Source

Cross-Species Potency Conservation

VU6024578 demonstrates robust in vivo efficacy in two rodent models relevant to schizophrenia: amphetamine-induced hyperlocomotion (AHL, a model of psychosis) and MK-801-induced disruption of novel object recognition (NOR, a model of cognition). The minimum effective dose (MED) was 3 mg/kg p.o. for AHL and 10 mg/kg p.o. for NOR [1]. These data establish clear dose-response relationships for behavioral endpoints.

Cross-Species Potency

Data to verify

Human 54 nM, rat 46 nM, mouse 27 nM, dog 87 nM

Reported cross-species potency facilitates cross-species PK/PD interpretation

Calcium mobilization assays; source review needed

Evidence Dimension	Minimum effective dose (MED) in rodent behavioral models
Target Compound Data	AHL: MED = 3 mg/kg p.o.; NOR: MED = 10 mg/kg p.o.
Comparator Or Baseline	Vehicle control groups
Quantified Difference	Significant reduction in hyperlocomotion and restoration of recognition memory at stated doses
Conditions	Oral administration in Sprague-Dawley rats; AHL: amphetamine sulfate (1 mg/kg s.c.); NOR: MK-801 (0.1 mg/kg i.p.)

Why This Matters

These MED values provide a validated dosing range for researchers planning behavioral pharmacology experiments, ensuring that compound levels are sufficient to engage the target and produce the desired behavioral outcome.

• [1] Reed CW, et al. Discovery of VU6024578/BI02982816: An mGlu1 Positive Allosteric Modulator with Efficacy in Preclinical Antipsychotic and Cognition Models. J Med Chem. 2024;67(24):22291-22312. View Source

Availability as a Free Tool Compound via opnMe Platform

VU6024578 is accessible free of charge through the opnMe platform, a Boehringer Ingelheim initiative that provides well-characterized tool compounds to the scientific community [1]. This open-access model contrasts with many commercial vendors that require purchase, and ensures that researchers have access to a quality-controlled, fully characterized compound.

Evidence Dimension	Procurement access and cost
Target Compound Data	Free access via opnMe platform
Comparator Or Baseline	Commercial vendors (e.g., MedChemExpress, TargetMol): typically require purchase
Quantified Difference	No cost vs. commercial pricing
Conditions	opnMe platform registration required; compound provided for non-clinical research use

Why This Matters

Free access through opnMe significantly reduces the procurement cost for academic and non-profit research groups, enabling broader adoption and facilitating reproducibility studies without financial barriers.

• [1] Reed CW, et al. Discovery of VU6024578/BI02982816: An mGlu1 Positive Allosteric Modulator with Efficacy in Preclinical Antipsychotic and Cognition Models. J Med Chem. 2024;67(24):22291-22312. View Source

VU6024578 CNS Application Scenarios

Antipsychotic Target Engagement in Rodents

VU6024578 is ideally suited for acute or subchronic dosing studies in rats to evaluate antipsychotic-like efficacy, using the amphetamine-induced hyperlocomotion (AHL) model. Dosing at 3 mg/kg p.o. or higher provides robust reversal of amphetamine-induced hyperactivity, a surrogate for positive symptoms of schizophrenia [1].

Cognitive Enhancement via Novel Object Recognition

For researchers investigating cognitive deficits associated with NMDA receptor hypofunction, VU6024578 at 10 mg/kg p.o. effectively restores novel object recognition memory in the MK-801-induced disruption model [1]. This application is particularly relevant for schizophrenia and related neurodevelopmental disorders.

Structure-Based mGlu1 PAM Optimization

The well-characterized CNS penetration metrics (rat Kp = 0.99, Kp,uu = 0.82) and favorable rat pharmacokinetics of VU6024578 [1] make it an excellent tool for establishing pharmacokinetic-pharmacodynamic (PK/PD) relationships. Researchers can correlate plasma and brain exposures with receptor occupancy or downstream signaling endpoints to define exposure-response relationships.

Cross-Species PK/PD Modeling

VU6024578's high selectivity over other mGlu receptor subtypes (inactive at mGlu2-5,7,8) [1] enables its use in ex vivo brain slice electrophysiology experiments to isolate mGlu1-mediated modulation of synaptic transmission, plasticity, and neuronal excitability without confounding activity at other mGlu receptors.

Application

Selection Property

Validation Focus

mGlu1 target engagement in antipsychotic models

Oral mGlu1 PAM activity in rodent behavioral models

Dose-response and dopaminergic modulation endpoints

Cognitive enhancement via NOR assay

Reported restoration of recognition memory in MK-801 model

NMDA hypofunction and mGlu1 signaling validation

Tolerability profiling for mGlu1 PAM optimization

Rodent tolerability profile of VU6024578

Benchmarking against structurally related PAMs to mitigate adverse event risk

Cross-species PK/PD modeling

Conserved potency across human, rat, mouse, dog mGlu1

In vitro-in vivo extrapolation and dose prediction

• [1] Reed CW, et al. Discovery of VU6024578/BI02982816: An mGlu1 Positive Allosteric Modulator with Efficacy in Preclinical Antipsychotic and Cognition Models. J Med Chem. 2024;67(24):22291-22312. View Source